Cas no 17273-80-2 (1,8-Naphthalenedicarboxylic acid, sodium salt (1:2))

1,8-Naphthalenedicarboxylic acid, sodium salt (1:2) Properties

Names and Identifiers

• 1,8-Naphthalenedicarboxylic acid, disodium salt
• 1,8-Naphthalenedicarboxylic acid, sodium salt (1:2)

• InChIKey： GMJDGVGYGGNFFQ-UHFFFAOYSA-N
• Inchi： 1S/C12H8O4.Na.H/c13-11(14)8-5-1-3-7-4-2-6-9(10(7)8)12(15)16;;/h1-6H,(H,13,14)(H,15,16);;
• SMILES： C(C1=CC=CC2=CC=CC(C(=O)O)=C12)(=O)O.[NaH]

Computed Properties

• Exact Mass: 262.022
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.022
• Heavy Atom Count: 18
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3